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Compound of Interest

Compound Name: 2-Decyl-1-tetradecanol

Cat. No.: B1661990 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analytical considerations for 2-Decyl-1-tetradecanol, a branched-chain fatty

alcohol. This document is intended for researchers, scientists, and professionals in drug

development and chemical manufacturing who utilize high-molecular-weight alcohols in their

work.

Physicochemical Properties
2-Decyl-1-tetradecanol is a high-molecular-mass, saturated fatty alcohol.[1] Its branched

structure, resulting from the Guerbet reaction, imparts distinct physical properties compared to

its linear counterparts, such as a lower melting point and enhanced fluidity.[2] These

characteristics are critical in applications requiring stability at low temperatures, including

cosmetic emulsions and industrial lubricants.[2]

A summary of its key quantitative properties is presented below.
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Property Value Reference(s)

Molecular Formula C₂₄H₅₀O [2][3][4][5][6]

Molecular Weight 354.65 g/mol [3][7]

Alternate Names 2-Decyltetradecanol, Isofol 24 [3][5]

CAS Number 58670-89-6 [2][3][5]

Appearance
Colorless to almost colorless

liquid
[8][9]

Melting Point 17-20 °C [7][10]

Boiling Point 271-275 °C at 33 mmHg [7][10]

Density 0.842 g/mL at 25 °C [7][10]

Refractive Index n20/D 1.457 [7][10]

Water Solubility 0.001 g/L at 23 °C (insoluble) [8]

SMILES
CCCCCCCCCCCCC(CO)CCC

CCCCCCC
[4][7]

InChIKey
CAYHVMBQBLYQMT-

UHFFFAOYSA-N
[4][7]

Synthesis via the Guerbet Reaction
2-Decyl-1-tetradecanol is synthesized via the Guerbet reaction, a process first reported by

Marcel Guerbet that facilitates the dimerization of primary alcohols to produce β-branched

alcohols.[2] This reaction has become a cornerstone for modifying fatty alcohols to create

products with specific physical properties.[2]

The overall synthesis transforms two molecules of a primary alcohol (in this case, lauryl alcohol

or 1-dodecanol) into a single, larger branched alcohol. The process involves a sequence of

dehydrogenation, aldol condensation, and subsequent hydrogenation steps.[2]
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Reactants

Guerbet Reaction Sequence

Product

2x Primary Alcohol
(e.g., 1-Dodecanol)

1. Dehydrogenation
(Forms Aldehyde)

2. Aldol Condensation
(C-C Bond Formation)

3. Dehydration
(Forms α,β-Unsaturated Aldehyde)

4. Hydrogenation
(Reduces Aldehyde & Alkene)

β-Branched Dimer Alcohol
(2-Decyl-1-tetradecanol)

Click to download full resolution via product page

Caption: Workflow of the Guerbet reaction for synthesizing 2-Decyl-1-tetradecanol.
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Experimental Protocols
Detailed, proprietary experimental protocols for the industrial synthesis of 2-Decyl-1-
tetradecanol are not publicly available. However, a generalized methodology based on the

principles of the Guerbet reaction is described below.

Catalyst Preparation: A suitable catalyst is prepared. Modern variants often employ mixed-

metal oxides, such as Mg-Al hydrotalcites, or palladium-based systems to improve selectivity

and yield.[2] Historically, alkali hydroxides with Raney nickel were used.[2]

Reaction Setup: The primary alcohol feedstock (e.g., 1-dodecanol) and the catalyst are

charged into a high-pressure reactor equipped with mechanical stirring and temperature

control.

Dehydrogenation: The reactor is heated under pressure to initiate the catalytic

dehydrogenation of the alcohol to its corresponding aldehyde, releasing hydrogen gas.

Condensation & Dehydration: The intermediate aldehyde undergoes a base-catalyzed aldol

condensation, followed by dehydration, to form an α,β-unsaturated aldehyde dimer.

Hydrogenation: The unsaturated aldehyde is then hydrogenated in situ, reducing both the

aldehyde group and the carbon-carbon double bond to yield the final saturated branched

alcohol.

Purification: The reaction mixture is cooled, and the catalyst is removed by filtration. The

product is then purified, typically by vacuum distillation, to separate it from unreacted starting

material and byproducts.

Ensuring the purity of 2-Decyl-1-tetradecanol is critical for research and commercial

applications. Gas Chromatography (GC) is the most common and effective method for

assessing the purity of fatty alcohols and identifying any homologous impurities.

Sample Preparation: A dilute solution of the 2-Decyl-1-tetradecanol sample is prepared in a

suitable volatile solvent, such as hexane or dichloromethane. An internal standard may be

added for precise quantification.

GC Instrument Setup:
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Column: A non-polar or mid-polarity capillary column (e.g., DB-5 or HP-5) is typically used.

Injector: A split/splitless injector is set to a high temperature (e.g., 280-300 °C) to ensure

complete volatilization.

Oven Program: A temperature gradient is programmed to separate alcohols of different

chain lengths. For example, an initial temperature of 150 °C held for 2 minutes, followed

by a ramp of 10 °C/min up to 300 °C, held for 10 minutes.

Detector: A Flame Ionization Detector (FID) is used for its high sensitivity to hydrocarbons.

Data Analysis: The resulting chromatogram is analyzed to determine the area percentage of

the main peak corresponding to 2-Decyl-1-tetradecanol. The presence and quantity of other

peaks indicate impurities, such as unreacted starting alcohol or other Guerbet alcohol

isomers. Purity is typically reported as >97.0% (GC) for commercial grades.[9]

Applications and Significance
As a Guerbet alcohol, 2-Decyl-1-tetradecanol is primarily used as an emollient, emulsifier, and

viscosity-controlling agent in the cosmetics and personal care industries.[5] Its high molecular

weight, low volatility, and excellent lubricity also make it a valuable component in high-

performance industrial lubricants and plasticizers.[2] It may also be used as an intermediate in

the synthesis of other chemical products, such as surfactants and monosaccharide glycolipids.

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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